Cas no 1859081-58-5 (N-[(3R,4S)-3-Hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide)

• Product Name: N-[(3R,4S)-3-Hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide
• CAS No: 1859081-58-5
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 4709294
• PubChem ID: 329823840
• Update Time: 2025-07-16

N-[(3R,4S)-3-Hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• GTPL9228
• SB19847
• N-[(3R,4S)-3-hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide
• N-((3R,4S)-3-Hydroxytetrahydro-2H-pyran-4-yl)-5-methyl-4-(4-(thiazol-4-yl)benzyl)picolinamide
• 1,5-Anhydro-2,3-dideoxy-3-[[[5-methyl-4-[[4-(4-thiazolyl)phenyl]methyl]-2-pyridinyl]carbonyl]amino]-L-threo-pentitol
• N-((3R,4S)-3-Hydroxytetrahydro-2H-pyran-4-yl)-5-methyl-4-[4-(1,3-thiazol-4-yl)benzyl]pyridine-2-carboxamide
• PF 6767832
• 1859081-58-5
• SCHEMBL17440029
• N-[(3R,4S)-3-Hydroxytetrahydro-2H-pyran-4-yl]-5-methyl-4-[4-(1,3-thiazol-4-yl)benzyl]pyridine-2-carboxamide
• PF-06767832, >=98% (HPLC)
• CHEMBL4097569
• PF06767832
• GLXC-15064
• Q27088324
• PF-06767832
• AKOS030629203
• N-[(3R,4S)-3-Hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide

• Inchi： 1S/C22H23N3O3S/c1-14-10-23-19(22(27)25-18-6-7-28-11-21(18)26)9-17(14)8-15-2-4-16(5-3-15)20-12-29-13-24-20/h2-5,9-10,12-13,18,21,26H,6-8,11H2,1H3,(H,25,27)/t18-,21-/m0/s1
• InChI Key： VVZZHFMLRHJXTO-RXVVDRJESA-N
• SMILES： S1C=NC(=C1)C1C=CC(=CC=1)CC1C(C)=CN=C(C=1)C(N[C@H]1CCOC[C@@H]1O)=O

Computed Properties

• Exact Mass: 409.14601278g/mol
• Monoisotopic Mass: 409.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 2.9

N-[(3R,4S)-3-Hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide Security Information

• Signal Word：Warning
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：room temp

Additional information on N-[(3R,4S)-3-Hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide

N-[(3R,4S)-3-Hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide (CAS No. 1859081-58-5): A Comprehensive Overview

N-[(3R,4S)-3-Hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide (CAS No. 1859081-58-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a hydroxyoxan moiety, a methyl group, and a thiazol ring. These structural elements contribute to its biological activity and pharmacological properties.

The hydroxyoxan moiety in the compound is particularly noteworthy as it plays a crucial role in enhancing the compound's solubility and bioavailability. This feature is essential for ensuring that the compound can effectively reach its target sites within the body. Additionally, the presence of the methyl group provides stability to the molecule, which is beneficial for both synthesis and formulation processes.

The thiazol ring, another key structural element, is known for its broad spectrum of biological activities. In this compound, the thiazol ring is attached to a phenyl group, which further enhances its pharmacological properties. Recent studies have shown that compounds containing a thiazol ring are often associated with anti-inflammatory, anti-cancer, and anti-microbial activities. This makes N-[(3R,4S)-3-hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide a promising candidate for various therapeutic applications.

In terms of synthesis, N-[(3R,4S)-3-hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide can be prepared through a multi-step process involving several key reactions. The first step typically involves the formation of the hydroxyoxan moiety through an epoxidation reaction followed by a reduction step. The subsequent steps involve the introduction of the methyl group and the coupling of the thiazol ring to the phenyl group. These synthetic steps are carefully optimized to ensure high yields and purity of the final product.

Recent advancements in computational chemistry have also played a significant role in understanding the structure-function relationship of N-[(3R,4S)-3-hydroxyoxan-4-yl]-5-methyl-4-[[4-(1,3-thiazol-4-yl)phenyl]methyl]pyridine-2-carboxamide. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the conformational flexibility and electronic properties of the compound. These studies have helped in predicting its binding affinity to various biological targets and have guided further optimization efforts.

Pharmacological studies have shown that N-[(3R,4S)-3-hydroxyoxan-4-yl]-5-methyl-4-[ [ 4-(1 , 3 - thiazol - 4 - yl ) phenyl ] methyl ] pyridine - 2 - carboxamide exhibits potent anti-inflammatory activity. In vitro assays using human cell lines have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have also explored the potential anti-cancer properties of N-[ ( 3 R , 4 S ) - 3 - hydroxyoxan - 4 - yl ] - 5 - methyl - 4 - [ [ 4 - ( 1 , 3 - thiazol - 4 - yl ) phenyl ] methyl ] pyridine - 2 - carboxamide . In vitro experiments using cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. These results are promising and warrant further investigation in preclinical models.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[ ( 3 R , 4 S ) - 3 - hydroxyoxan - 4 - yl ] - 5 - methyl - 4 - [ [ 4 - ( 1 , 3 - thiazol - 4 - yl ) phenyl ] methyl ] pyridine - 2 - carboxamide in human subjects. Early phase I trials have shown promising results with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-[ ( 3 R , 4 S ) - 3 - hydroxyoxan - 4 - yl ] - 5 - methyl - 4 - [ [ 4 -(1 , 3-thiazol – 4 – yl ) phenyl ] methyl ] pyridine – 2 – carboxamide (CAS No. 1859081 – 58 – 5) is a promising compound with a unique combination of structural features that contribute to its biological activity and pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data becomes available from clinical trials, this compound has the potential to become an important addition to the arsenal of drugs used to treat various diseases.